Cas no 958451-75-7 ( )

• Product Name: &nbsp
• CAS No: 958451-75-7
• MF: C₈H₉BF₂O₃
• MW: 201.963069677353
• CID: 1001682
• PubChem ID: 43145344
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [2-(difluoromethoxy)-5-methylphenyl]boronic acid
• 2-difluoromethoxy-5-methyl-benzeneboronic acid
• 958451-75-7
• DTXSID70655561
•  

• Inchi： 1S/C8H9BF2O3/c1-5-2-3-7(14-8(10)11)6(4-5)9(12)13/h2-4,8,12-13H,1H3
• InChI Key： BTZKEKXMBGFJMH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1B(O)O)F

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.0612806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.27620